Cas no 110-39-4 (octyl butyrate)

• Product Name: octyl butyrate
• CAS No: 110-39-4
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• MDL: MFCD00048939
• CID: 81898
• PubChem ID: 61030
• Update Time: 2025-09-27

octyl butyrate Chemical and Physical Properties

Names and Identifiers

• octyl butyrate
• n-Octyl butyrate
• octyl butanoate
• butyric acid octyl ester
• Butanoic acid,octyl ester
• FEMA 2807
• 1-OCTYLBUTYRATE
• OCTYL-N-BUTYRATE
• CAPRYLYL BUTYRATE
• n-Octyl butanoate
• N-OCTYL-N-BUTYRATE
• octylbutyrate
• Octylbutanoate
• Butyric acid, octyl ester (8CI)
• AKOS015914017
• Butanoic acid,octylester
• 110-39-4
• WE(8:0/4:0)
• MFCD00048939
• n-Octyl n-butyrate
• DTXCID6033162
• SCHEMBL332746
• AS-56577
• DTXSID9059387
• LMFA07010420
• CS-0335387
• CAPRYLYL BUTYRATE [INCI]
• NSC 72032
• Butyric acid, octyl ester
• Octyl butyrate, natural (US), >=95%
• Octyl butyrate, >=98%, FG
• D95731
• BUTANOIC ACID, OCTYL ESTER
• AI3-24204
• CHEMBL4634201
• CHEBI:89726
• NS00013092
• Octyl butyrate (natural)
• 5YEU4O369L
• OCTYL BUTYRATE [FHFI]
• NSC-72032
• EINECS 203-762-4
• NSC72032
• Q27161916
• FEMA No. 2807
• Butyric acid n-octyl ester
• UNII-5YEU4O369L

• MDL： MFCD00048939
• Inchi： 1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3
• InChI Key： PWLNAUNEAKQYLH-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless oily liquid
• Density: 0.862 g/mL at 25 °C(lit.)
• Melting Point: −56 °C(lit.)
• Boiling Point: 224 °C(lit.)
• Flash Point: 218 °F
• Refractive Index: n20/D 1.425(lit.)
• PSA: 26.30000
• LogP: 3.69020
• FEMA: 2807 | OCTYL BUTYRATE
• Solubility: It is miscible with ethanol and insoluble in water

octyl butyrate Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22-S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances